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Chemical Properties and Performance Comparison

The table below summarizes the key characteristics of MEGA-10 and CHAPS based on experimental data

and technical specifications [1] [2] [3].

Property

MEGA-10

CHAPS

Chemical Class

Critical Micelle
Concentration
(CMC)

Aggregation
Number

Micellar Molecular
Weight

Nonionic glucamide [1]
3.5-5.0 mM (in pH 7.2 PBS)

[1]

Information not specific

Information not specific

Zwitterionic cholamidopropy! derivative [1] [3]

6-10 mM [3]

4-14[3]

~6,150 Da [3]

© 2026 Smolecule. All rights reserved.

1/6 Tech Support


https://www.smolecule.com/products/s572507?utm_src=pdf-body
https://www.smolecule.com/products/s572507?utm_src=pdf-interest
https://www.sciencedirect.com/science/article/abs/pii/S0927776505002389
https://pmc.ncbi.nlm.nih.gov/articles/PMC10685452/
https://agscientific.com/blog/chaps-detergent-faqs-and-protocols.html
https://www.sciencedirect.com/science/article/abs/pii/S0927776505002389
https://www.sciencedirect.com/science/article/abs/pii/S0927776505002389
https://agscientific.com/blog/chaps-detergent-faqs-and-protocols.html
https://www.sciencedirect.com/science/article/abs/pii/S0927776505002389
https://agscientific.com/blog/chaps-detergent-faqs-and-protocols.html
https://agscientific.com/blog/chaps-detergent-faqs-and-protocols.html
https://agscientific.com/blog/chaps-detergent-faqs-and-protocols.html
https://www.smolecule.com/products/s572507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Property MEGA-10 CHAPS

Protein Good membrane invasion Effective at stabilizing proteins at interfaces;
Stabilization and moderate protein can prevent aggregation [4]

Efficacy stabilization (inference from

MEGA-9 data) [2]

Key Strengths Effective at penetrating lipid High CMC allows for easy removal via dialysis;
bilayers [2] combines properties of sulfobetaine and bile
salt detergents; good for maintaining protein
conformation [1] [3]

Considerations May be a less effective Can cause unfolding of certain proteins (e.qg.,
stabilizer for some proteins ovalbumin) at higher concentrations (=5 mM)
compared to CHAPS [2] [4]

Supporting Experimental Data and Protocols

The comparative data is derived from the following experimental contexts:

1. Thermodynamic and Synergism Studies A study measured the surface tension of pure and mixed
surfactant systems to determine CMC values and synergism. The CMC for pure MEGA-10 was found to be
5.0 mM, and for CHAPS, it was 8.0 mM in a pH 7.2 phosphate buffer solution. When mixed, the systems
showed marked synergistic phenomena, meaning the combination performed better than expected, with

enhanced surface activity and micellization [1].

2. Computational Screening for Protein Solubilization An all-atom molecular dynamics study evaluated
detergents for their ability to solubilize and stabilize the membrane protein hGOAT. The process was broken

down into:

¢ Membrane Invasion: The detergent's ability to penetrate a lipid bilayer and extract the protein.
MEGA-9 (a homologue of MEGA-10) showed >45% membrane invasion, indicating the MEGA
series is effective at this initial step [2].

e Protein Stabilization: The ability to maintain the protein’s native fold after extraction. CHAPS was
ranked as one of the top detergents, supporting the lowest structural fluctuation (RMSF), indicating
strong stabilization of the protein structure [2]. MEGA-9 was identified as a strong candidate because
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it was effective in both invasion and stabilization, while many other detergents were strong in only one
area [2].

3. Experimental Protein Stabilization Protocol A study on stabilizing proteins at a water/methylene

chloride interface provides a clear protocol demonstrating CHAPS's efficacy [4]:

¢ Problem: Emulsification of aqueous protein solutions triggered the formation of water-insoluble
aggregates at the interface, leading to low recovery of proteins like B-lactoglobulin (36%).

¢ Solution: Adding 5 mM CHAPS to the aqueous phase raised the recovery of 3-lactoglobulin to 96%.

e Methodology: The protein solution, with or without detergent, was emulsified in methylene chloride.
After incubation, the mixture was centrifuged, and the amount of protein recovered in the aqueous
phase was quantified and compared. This demonstrates CHAPS's direct role in preventing interfacial
denaturation [4].

Experimental Workflow Visualization

The diagram below illustrates the key steps for evaluating detergent efficacy in stabilizing proteins at an

interface, based on the experimental protocol [4].
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Key Conclusions for Researchers

e Choose MEGA-10 for efficient initial extraction and solubilization of membrane proteins from lipid
bilayers, as suggested by its homolog's performance in computational screening [2].

¢ Choose CHAPS for superior stabilization of soluble proteins at interfaces and situations where easy
detergent removal via dialysis is beneficial [4] [3]. CHAPS is also a strong candidate for solubilizing
membrane proteins while maintaining their native structure [2].
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e Consider Mixtures for potential synergistic effects. Research indicates that blending CHAPS with
MEGA surfactants can result in enhanced surface activity and mixed micelle formation, potentially
offering better overall performance than either detergent alone [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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